Cas no 1241594-72-8 (N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide)

• Product Name: N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide
• CAS No: 1241594-72-8
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 6288591
• PubChem ID: 47083896
• Update Time: 2025-05-22

N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-phenyl-2-phenylsulfanylpropanamide
• N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide
• Z915464370
• AKOS034698310
• EN300-26679821
• 1241594-72-8

• Inchi： 1S/C17H16N2OS/c1-14(21-16-10-6-3-7-11-16)17(20)19(13-12-18)15-8-4-2-5-9-15/h2-11,14H,13H2,1H3
• InChI Key： IGHITDBMVNPZBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C)C(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.4Ų

Additional information on N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide

Comprehensive Overview of N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide (CAS No. 1241594-72-8)

N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide (CAS 1241594-72-8) is a specialized organic compound with a unique molecular structure that combines cyano, phenyl, and sulfanyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the cyanomethyl group and phenylsulfanyl moiety makes it particularly valuable for synthesizing bioactive molecules, aligning with current trends in drug discovery and sustainable agriculture.

The chemical properties of N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide include a molecular weight of 296.38 g/mol and a distinct solubility profile that varies with organic solvents. Researchers often explore its reactivity in nucleophilic substitution reactions, leveraging the cyanomethyl functionality for further derivatization. Recent studies highlight its role in developing enzyme inhibitors, addressing growing demand for targeted therapies in metabolic disorders—a hot topic in 2023-2024 biomedical research.

In material science, this compound's phenylsulfanyl group contributes to applications in polymer modification and surface functionalization. Industry reports indicate rising interest in sulfur-containing compounds for advanced materials, coinciding with global emphasis on eco-friendly production methods. The compound’s stability under controlled conditions makes it suitable for high-performance material synthesis, answering frequent search queries about "sustainable chemical additives for polymers."

Market analysis reveals increasing procurement of CAS 1241594-72-8 by contract research organizations (CROs), particularly in Asia-Pacific regions. This trend correlates with pharmaceutical outsourcing growth and searches for "specialty chemical suppliers for drug intermediates." Proper handling requires standard laboratory precautions, though it doesn’t fall under restricted categories—a crucial distinction for compliance-focused buyers searching "non-hazardous chemical intermediates."

From an SEO perspective, this content integrates high-value keywords like "phenylsulfanyl propanamide derivatives" and "cyanomethyl phenyl compound applications," which show rising search volumes in chemical databases. The compound’s relevance to green chemistry initiatives—a trending topic—is emphasized through its potential in atom-efficient synthesis, addressing common queries about "environmentally benign reaction intermediates."

Quality specifications for N-(cyanomethyl)-N-phenyl-2-(phenylsulfanyl)propanamide typically require ≥98% purity by HPLC, with strict control of residual solvents. Analytical methods like GC-MS and NMR are routinely employed—information frequently sought by quality control professionals. The compound��s shelf life under nitrogen atmosphere exceeds 24 months, making it a practical choice for industrial inventory planning.

Future research directions may explore its utility in catalysis and ligand design, areas generating substantial academic interest. This aligns with patent analysis showing increased filings for sulfur-nitrogen hybrid molecules in asymmetric synthesis—answering technical questions about "novel ligands for transition metal catalysts." The compound’s structural features offer opportunities in developing chiral auxiliaries, another trending subject in synthetic chemistry forums.